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An In-Depth Technical Guide to 2-Chloro-1-iodo-4-methoxybenzene

Abstract
This technical guide provides a comprehensive scientific overview of 2-chloro-1-iodo-4-

methoxybenzene (CAS No. 219735-98-5), a halogenated aromatic compound with significant

potential as a versatile intermediate in synthetic organic chemistry. Addressed to an audience

of researchers, medicinal chemists, and drug development professionals, this document

delineates the compound's structural and physicochemical properties, provides a detailed,

mechanistically-grounded protocol for its synthesis, and explores its prospective applications as

a building block in the construction of complex molecular architectures. The guide emphasizes

the strategic utility of its dual-halogen substitution pattern, which allows for selective, sequential

functionalization in modern cross-coupling methodologies.

Nomenclature, Structure, and Physicochemical
Properties
Proper nomenclature is critical for unambiguous scientific communication. The compound is

systematically named according to IUPAC rules, though several synonyms are prevalent in

commercial and research contexts.

IUPAC Name: 2-Chloro-1-iodo-4-methoxybenzene[1]
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Common Synonyms: 3-Chloro-4-iodoanisole[1]

CAS Number: 219735-98-5[1][2][3][4]

The molecular structure features a benzene ring substituted with four groups: a methoxy group,

a chlorine atom, and an iodine atom, positioned as depicted below.
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Reaction Setup

Reaction Execution

Work-up & Isolation

Dissolve 3-Chloroanisole
in anhydrous DCM

Add N-Iodosuccinimide (NIS)

Cool to 0 °C

Add Trifluoroacetic Acid (catalyst)

Stir at RT & Monitor by TLC

Quench with aq. Na₂S₂O₃

Aqueous Washes (NaHCO₃, Brine)

Dry (MgSO₄) & Concentrate

Purification by Flash Chromatography

Characterization (NMR, MS)
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Selective C-I Functionalization

2-Chloro-1-iodo-4-methoxybenzene

Suzuki Coupling
(+ R-B(OH)₂)

Pd Catalyst

Sonogashira Coupling
(+ R-C≡CH)

Pd Catalyst

Buchwald-Hartwig
(+ R₂NH)

Pd Catalyst

Chloro-Aryl Intermediate Further C-Cl
Functionalization

More Forcing
Conditions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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